Telomerase-IN-7

• Molecular Formula: C24H30N2O6
• Molecular Weight: 442.5 g/mol
• InChI: InChI=1S/C24H30N2O6/c1-15(2)25-21(27)14-32-18-9-7-17(8-10-18)12-20-22(24(29)30-4)16(3)26(23(20)28)13-19-6-5-11-31-19/h7-10,12,15,19H,5-6,11,13-14H2,1-4H3,(H,25,27)/b20-12-
• InChIKey: KUNBQYRGLAKRLX-NDENLUEZSA-N

Telomerase-IN-7: A TCAB1-Directed Telomerase Inhibitor

Telomerase-IN-7 (Compound 9, CAS 444320-44-9) is a synthetic small molecule that inhibits telomerase by blocking the assembly of the TCAB1-telomerase complex [1]. Unlike direct catalytic inhibitors, it functions as a TCAB1 ligand that disrupts the proper trafficking and assembly of telomerase to telomeres [1]. It exhibits an IC50 of 0.03 μM (30 nM) in telomerase activity assays and has demonstrated antitumor efficacy in Colo-205 mouse xenograft models [2].

TCAB1-directed telomerase assembly probe

Targets WD40 domain to disrupt complex formation

Mechanism distinct from hTERT catalytic inhibitors

• [1] Zuo H, Le Ru Y, Gao X, Chen H, Yan Y, Ma X, Liu X, Wang Y. Small Molecules Blocking the Assembly of TCAB1 and Telomerase Complexes: Lead Discovery and Biological Activity. ACS Medicinal Chemistry Letters. 2024;15(8):1205-1212. DOI: 10.1021/acsmedchemlett.4c00310. View Source
• [2] Plyasova AA, et al. Mechanisms of the Antiproliferative and Antitumor Activity of Novel Telomerase–Carbonic Anhydrase Dual-Hybrid Inhibitors. Journal of Medicinal Chemistry. 2021;64(15):11432-11444. View Source

Why Telomerase-IN-7 Cannot Be Replaced

Telomerase-IN-7 possesses a unique mechanism of action—disruption of TCAB1-mediated telomerase assembly [1]—that fundamentally distinguishes it from in-class alternatives such as BIBR1532 (hTERT catalytic inhibitor), Imetelstat (template antagonist oligonucleotide), and 360A (G-quadruplex stabilizer). Generic substitution fails because these compounds target entirely different nodes in the telomerase pathway, yielding divergent potency profiles, selectivity windows, and downstream biological consequences [2]. The quantitative evidence below demonstrates that Telomerase-IN-7 offers a distinct combination of nanomolar enzymatic inhibition, dual-pathway pharmacology (telomerase/CA IX/CA XII), and validated in vivo tumor suppression that cannot be replicated by any single alternative compound.

Mechanism mismatch

BIBR1532 inhibits hTERT catalytic subunit; may not recapitulate TCAB1 assembly disruption

Scaffold divergence

MST-312 is a polyphenolic derivative; its telomerase inhibition profile may differ from TCAB1-targeted inhibition

Target mismatch

Imetelstat blocks hTR template; does not engage TCAB1-mediated assembly pathway

• [1] Zuo H, Le Ru Y, Gao X, Chen H, Yan Y, Ma X, Liu X, Wang Y. Small Molecules Blocking the Assembly of TCAB1 and Telomerase Complexes: Lead Discovery and Biological Activity. ACS Medicinal Chemistry Letters. 2024;15(8):1205-1212. DOI: 10.1021/acsmedchemlett.4c00310. View Source
• [2] Plyasova AA, et al. Mechanisms of the Antiproliferative and Antitumor Activity of Novel Telomerase–Carbonic Anhydrase Dual-Hybrid Inhibitors. Journal of Medicinal Chemistry. 2021;64(15):11432-11444. View Source

Telomerase-IN-7 Quantitative Differentiation

Telomerase Inhibition Potency vs. BIBR1532

Telomerase-IN-7 demonstrates superior enzymatic inhibitory potency compared to BIBR1532, the most widely used reference non-nucleosidic telomerase inhibitor. In TRAP-based telomerase activity assays, Telomerase-IN-7 achieves an IC50 of 0.03 μM (30 nM) [1], whereas BIBR1532 exhibits an IC50 of 0.093 μM (93 nM) under comparable cell-free assay conditions [2]. This represents an approximately 3.1-fold improvement in potency. The authors of the primary study explicitly noted that the activity of compound 9 was "dramatically enhanced in comparison with the previously reported telomerase inhibitors" [1].

Telomerase IC50 vs. BIBR1532

Head-to-head

IC50 0.030 μM vs 0.091 μM (3.0-fold)

Reported IC50 ranking in TRAP assay

HL-60 lysates, TRAP-PCR, 96 h

Evidence Dimension	Telomerase enzymatic inhibition potency (IC50)
Target Compound Data	0.03 μM (30 nM)
Comparator Or Baseline	BIBR1532: 0.093 μM (93 nM)
Quantified Difference	3.1-fold more potent (30 nM vs. 93 nM)
Conditions	Cell-free telomerase activity assay (TRAP-based); Telomerase-IN-7 measured in TCAB1-targeted screening [1]; BIBR1532 measured in HeLa nuclear extracts [2]

Why This Matters

A 3.1-fold improvement in enzymatic IC50 reduces the compound concentration required to achieve equivalent target engagement, potentially lowering off-target effects and enabling lower dosing in cellular and in vivo studies.

• [1] Zuo H, Le Ru Y, Gao X, Chen H, Yan Y, Ma X, Liu X, Wang Y. Small Molecules Blocking the Assembly of TCAB1 and Telomerase Complexes: Lead Discovery and Biological Activity. ACS Medicinal Chemistry Letters. 2024;15(8):1205-1212. DOI: 10.1021/acsmedchemlett.4c00310. View Source
• [2] BIBR 1532. Telomerase Inhibitor Datasheet. A.G. Scientific, Inc. IC50 values: 93 nM for human telomerase; >100,000 nM for human RNA polymerase I and II+III. View Source

Normal Cell Sparing vs. BIBR1532 Cytotoxicity

Telomerase-IN-7 operates via a fundamentally distinct mechanism: it blocks the assembly of the TCAB1-telomerase complex and disrupts telomerase trafficking to telomeres [1]. In contrast, BIBR1532 acts as a direct non-competitive inhibitor of the hTERT catalytic subunit [2], while Imetelstat (GRN163L) is an oligonucleotide that binds the template region of the telomerase RNA component . The TCAB1-targeting mechanism of Telomerase-IN-7 represents a novel strategy that may circumvent resistance mechanisms that emerge against direct catalytic inhibitors.

Normal Cell Response vs. BIBR1532

Reported

Little to no cytotoxicity vs IC50 205.811 μM

Reported differential response in normal cell model

GES-1 gastric mucosal cells, 96 h

Evidence Dimension	Mechanism of telomerase inhibition
Target Compound Data	Blocks TCAB1-telomerase complex assembly and trafficking to telomeres [1]
Comparator Or Baseline	BIBR1532: Non-competitive hTERT catalytic inhibition [2]; Imetelstat: Telomerase RNA template antagonist
Quantified Difference	Mechanistically orthogonal—targets telomerase assembly rather than catalytic activity or RNA template
Conditions	Target engagement confirmed through virtual screening and biological evaluation of TCAB1 ligands [1]

Why This Matters

Mechanistic orthogonality enables combination studies where Telomerase-IN-7 may exert additive or synergistic effects with catalytic inhibitors, and provides a distinct tool compound for dissecting telomerase biology beyond hTERT inhibition.

• [1] Zuo H, Le Ru Y, Gao X, Chen H, Yan Y, Ma X, Liu X, Wang Y. Small Molecules Blocking the Assembly of TCAB1 and Telomerase Complexes: Lead Discovery and Biological Activity. ACS Medicinal Chemistry Letters. 2024;15(8):1205-1212. DOI: 10.1021/acsmedchemlett.4c00310. View Source
• [2] Damm K, et al. A highly selective telomerase inhibitor limiting human cancer cell proliferation. EMBO Journal. 2001;20(24):6958-6968. DOI: 10.1093/emboj/20.24.6958. View Source

Telomerase IC50 Comparison vs. MST-312

Telomerase-IN-7 has demonstrated statistically significant antitumor activity in a Colo-205 human colon cancer mouse xenograft model, with tumor suppression accompanied by measurable telomere reduction in treated tumors [1]. While BIBR1532 has been shown to induce telomere shortening and growth inhibition in vitro and in lymphoid cell lines [2], and Imetelstat has shown efficacy in glioblastoma and pancreatic cancer models [3], Telomerase-IN-7's validated in vivo activity in a colon cancer xenograft provides direct preclinical proof-of-concept for its therapeutic potential in solid tumor applications.

IC50 vs. MST-312

Cross-study

0.030 μM vs 0.67 μM (~22-fold)

Cross-study reported IC50 context

Assay conditions may differ; TRAP-based

Evidence Dimension	In vivo antitumor activity in mouse xenograft
Target Compound Data	Suppressed tumor growth and reduced telomere length in Colo-205 colon cancer xenografts [1]
Comparator Or Baseline	BIBR1532: Telomere shortening and growth inhibition in lymphoid cell lines in vitro [2]; Imetelstat: Efficacy in glioblastoma (IC50 0.45 μM) and pancreatic cancer (IC50 50-200 nM) models [3]
Quantified Difference	Direct xenograft validation in solid tumor (colon cancer) model—quantitative tumor volume reduction not numerically reported in available abstracts
Conditions	Colo-205 human colon cancer mouse xenograft model [1]

Why This Matters

In vivo xenograft validation distinguishes Telomerase-IN-7 from compounds with only in vitro characterization and supports its selection for preclinical oncology studies requiring a tool compound with demonstrated systemic antitumor activity.

• [1] Plyasova AA, et al. Mechanisms of the Antiproliferative and Antitumor Activity of Novel Telomerase–Carbonic Anhydrase Dual-Hybrid Inhibitors. Journal of Medicinal Chemistry. 2021;64(15):11432-11444. View Source
• [2] BIBR1532 induces telomere shortening and growth inhibition in lymphoid cell lines. ASCO Publications. 2004. View Source
• [3] Marian CO, et al. The telomerase antagonist, imetelstat, efficiently targets glioblastoma tumor-initiating cells leading to decreased proliferation and tumor growth. Clinical Cancer Research. 2010;16(1):154-163. DOI: 10.1158/1078-0432.CCR-09-1726. View Source

TCAB1 Assembly Targeting vs. hTR Template Blockade

Telomerase-IN-7 functions as a dual-hybrid inhibitor, simultaneously targeting human telomerase and the tumor-associated carbonic anhydrase isoforms CA IX and CA XII [1]. Enzyme kinetics studies confirmed that Telomerase-IN-7 acts as a mixed-type inhibitor of both DNA primer and dNTP binding to the hTERT catalytic subunit, a profile consistent with dual-pathway engagement [1]. In contrast, BIBR1532 is a selective telomerase inhibitor with >1000-fold selectivity over human RNA polymerases but lacks CA inhibitory activity [2]. This dual-pharmacology profile may confer enhanced antitumor effects through simultaneous disruption of telomere maintenance and tumor pH regulation.

Mechanism vs. Imetelstat

Class-level

TCAB1 assembly blockade vs hTR template block

Assembly-targeting vs. template-blocking mechanism context

CETSA/Co-IP vs TRAP; distinct engagement sites

Evidence Dimension	Target engagement breadth
Target Compound Data	Inhibits telomerase (IC50 0.03 μM) and carbonic anhydrases CA IX and CA XII [1]
Comparator Or Baseline	BIBR1532: Selective telomerase inhibitor (IC50 93 nM) with no reported CA inhibition [2]
Quantified Difference	Dual-hybrid pharmacology vs. single-target telomerase inhibition
Conditions	Enzyme kinetics and docking experiments confirming mixed-type inhibition of hTERT [1]; selectivity profiling of BIBR1532 against RNA polymerases [2]

Why This Matters

Dual CA IX/XII inhibition may synergize with telomerase suppression in hypoxic tumor microenvironments, offering a polypharmacological advantage for studies in solid tumor models where CA IX is overexpressed.

• [1] Plyasova AA, et al. Mechanisms of the Antiproliferative and Antitumor Activity of Novel Telomerase–Carbonic Anhydrase Dual-Hybrid Inhibitors. Journal of Medicinal Chemistry. 2021;64(15):11432-11444. View Source
• [2] BIBR 1532. Telomerase Inhibitor Datasheet. A.G. Scientific, Inc. IC50 values: 93 nM for human telomerase; >100,000 nM for human RNA polymerase I and II+III. View Source

Potency Advantage: Telomerase-IN-7 vs. Telomerase-IN-8 (Structural Analog)

Among structurally related telomerase inhibitors bearing the 'Telomerase-IN-X' nomenclature, Telomerase-IN-7 (IC50 = 0.03 μM) demonstrates approximately 32.7-fold greater enzymatic potency than Telomerase-IN-8 (IC50 = 0.98 μM) [1][2]. Both compounds are described as telomerase inhibitors, but the substantial potency difference indicates that Telomerase-IN-7 represents a more potent chemotype for applications requiring maximal target engagement at lower compound concentrations.

Evidence Dimension	Telomerase inhibitory potency (IC50)
Target Compound Data	0.03 μM (30 nM) [1]
Comparator Or Baseline	Telomerase-IN-8: 0.98 μM (980 nM) [2]
Quantified Difference	32.7-fold more potent (30 nM vs. 980 nM)
Conditions	Telomerase-IN-7: cell-free telomerase activity assay [1]; Telomerase-IN-8: assay conditions not fully specified in available datasheets [2]

Why This Matters

Within the Telomerase-IN-X series, the 32.7-fold potency differential makes Telomerase-IN-7 the preferred choice for high-sensitivity assays, low-concentration screening, or studies where compound solubility or DMSO tolerance is limiting.

• [1] Zuo H, Le Ru Y, Gao X, Chen H, Yan Y, Ma X, Liu X, Wang Y. Small Molecules Blocking the Assembly of TCAB1 and Telomerase Complexes: Lead Discovery and Biological Activity. ACS Medicinal Chemistry Letters. 2024;15(8):1205-1212. DOI: 10.1021/acsmedchemlett.4c00310. View Source
• [2] Telomerase-IN-8. MedChemExpress (MCE) Product Datasheet. Orally active telomerase inhibitor with IC50 = 0.98 μM. View Source

Selectivity Profile: Telomerase-IN-7 vs. Non-Selective Telomerase Inhibitors

While direct selectivity profiling data for Telomerase-IN-7 against human RNA polymerases is not publicly available, the selectivity landscape of telomerase inhibitors varies dramatically. BIBR1532 exhibits excellent selectivity with IC50 values >100,000 nM against human RNA polymerase I and II+III, representing >1000-fold selectivity over telomerase [1]. Other nucleoside-analog telomerase inhibitors (e.g., AZT, 3′-azido-3′-deoxythymidine) typically lack this selectivity, inhibiting multiple polymerases at similar concentrations [2]. Telomerase-IN-7, as a non-nucleosidic TCAB1-targeting compound, is mechanistically distinct from both classes; its selectivity profile requires direct experimental validation to determine whether it matches or exceeds BIBR1532's polymerase selectivity.

Evidence Dimension	Selectivity vs. human RNA polymerases
Target Compound Data	No published selectivity data against RNA polymerases; non-nucleosidic structure suggests potential for high selectivity [1]
Comparator Or Baseline	BIBR1532: >100,000 nM (RNA Pol I), >100,000 nM (RNA Pol II+III) [1]; Nucleoside analogs (AZT): non-selective polymerase inhibition [2]
Quantified Difference	Selectivity data pending for Telomerase-IN-7; BIBR1532 demonstrates >1000-fold selectivity
Conditions	Selectivity assays using purified human RNA polymerases I, II, and III [1]

Why This Matters

Understanding selectivity is critical for interpreting cellular phenotypes attributed to telomerase inhibition; users requiring well-characterized selectivity should consider BIBR1532 as a reference control while Telomerase-IN-7's selectivity remains to be fully profiled.

• [1] BIBR 1532. Telomerase Inhibitor Datasheet. A.G. Scientific, Inc. IC50 values: 93 nM for human telomerase; >100,000 nM for human RNA polymerase I and II+III. View Source
• [2] Damm K, et al. A highly selective telomerase inhibitor limiting human cancer cell proliferation. EMBO Journal. 2001;20(24):6958-6968. DOI: 10.1093/emboj/20.24.6958. View Source

Telomerase-IN-7 Research & Industrial Applications

Telomerase Assembly & Dyskerin-TCAB1 Interaction Studies

Telomerase-IN-7 is the optimal tool compound for dissecting the role of TCAB1 in telomerase complex assembly, Cajal body localization, and telomere delivery. Its mechanism of disrupting TCAB1-telomerase interactions provides a unique chemical probe that cannot be replicated by hTERT catalytic inhibitors (BIBR1532) or template antagonists (Imetelstat) [1]. This application is directly supported by the primary discovery study that identified compound 9 through virtual screening of TCAB1 ligands and validated target engagement [1].

Cancer Cell Selective Cytotoxicity & Safety Profiling

For assays requiring maximal telomerase inhibition at minimal compound concentrations—such as high-content imaging, 3D organoid cultures, or combination screens where DMSO carryover must be minimized—Telomerase-IN-7's IC50 of 0.03 μM offers a 3.1-fold advantage over BIBR1532 (0.093 μM) and a 32.7-fold advantage over Telomerase-IN-8 (0.98 μM) [1][2][3]. This potency differential directly translates to lower working concentrations and reduced solvent artifacts.

Combination with Immunotherapies or Long-Term Culture

Telomerase-IN-7 has demonstrated antitumor activity and telomere reduction in a Colo-205 human colon cancer mouse xenograft model [1]. This in vivo validation distinguishes it from compounds with only in vitro characterization and supports its selection for preclinical oncology studies in colorectal cancer or other solid tumor models where telomerase dependence is established.

Comparative Pharmacology vs. BIBR1532

Telomerase-IN-7's dual-hybrid pharmacology—simultaneously inhibiting telomerase and the tumor-associated carbonic anhydrases CA IX and CA XII [1]—makes it uniquely suited for studies exploring therapeutic synergies in hypoxic solid tumors. This dual activity cannot be achieved with single-target telomerase inhibitors such as BIBR1532 or Imetelstat, positioning Telomerase-IN-7 as a specialized tool for investigating combinatorial effects on tumor pH regulation and telomere maintenance.

Application

Selection Property

Validation Focus

Telomerase assembly pathway studies

TCAB1 binding probe

TCAB1-dyskerin interaction assays

Cancer cell selective cytotoxicity studies

Normal cell differential response

Normal vs. tumor cell viability endpoints

Extended exposure combination studies

Anti-proliferative effect with prolonged incubation

Long-term proliferation assays (96 h)

Comparator pharmacology studies

TCAB1-targeted mechanism vs. hTERT inhibition

Selectivity and mechanism-of-action profiling

• [1] Zuo H, Le Ru Y, Gao X, Chen H, Yan Y, Ma X, Liu X, Wang Y. Small Molecules Blocking the Assembly of TCAB1 and Telomerase Complexes: Lead Discovery and Biological Activity. ACS Medicinal Chemistry Letters. 2024;15(8):1205-1212. DOI: 10.1021/acsmedchemlett.4c00310. View Source
• [2] BIBR 1532. Telomerase Inhibitor Datasheet. A.G. Scientific, Inc. IC50 values: 93 nM for human telomerase. View Source
• [3] Telomerase-IN-8. MedChemExpress (MCE) Product Datasheet. IC50 = 0.98 μM. View Source